Cas no 2168396-98-1 (8,8-dimethyl-2-propyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 8,8-dimethyl-2-propyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2168396-98-1
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 5865510
• PubChem ID: 165863084
• Update Time: 2025-10-31

8,8-dimethyl-2-propyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 8,8-dimethyl-2-propyl-1-oxa-5-azaspiro5.5undecane
• 2168396-98-1
• 8,8-dimethyl-2-propyl-1-oxa-5-azaspiro[5.5]undecane
• EN300-1279356

• Inchi： 1S/C14H27NO/c1-4-6-12-7-10-15-14(16-12)9-5-8-13(2,3)11-14/h12,15H,4-11H2,1-3H3
• InChI Key： TZMIVFHSBIOBCV-UHFFFAOYSA-N
• SMILES： O1C(CCC)CCNC21CCCC(C)(C)C2

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 8,8-dimethyl-2-propyl-1-oxa-5-azaspiro5.5undecane

Recent Advances in the Study of 8,8-dimethyl-2-propyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2168396-98-1)

The compound 8,8-dimethyl-2-propyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2168396-98-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key advancements in the synthesis of 8,8-dimethyl-2-propyl-1-oxa-5-azaspiro[5.5]undecane involves the optimization of catalytic processes to improve yield and purity. Researchers have reported the use of novel catalysts and reaction conditions that enhance the efficiency of the spirocyclization step, which is critical for the formation of the compound's core structure. These improvements have facilitated the production of larger quantities of the compound for further biological testing.

Pharmacological studies have revealed that 8,8-dimethyl-2-propyl-1-oxa-5-azaspiro[5.5]undecane exhibits notable activity as a modulator of central nervous system (CNS) receptors. Specifically, it has been identified as a potent ligand for certain subtypes of GABA receptors, which are implicated in anxiety, epilepsy, and sleep disorders. Preliminary in vivo experiments have demonstrated its anxiolytic and anticonvulsant effects, suggesting its potential as a lead compound for the development of new CNS therapeutics.

In addition to its CNS activity, recent research has explored the compound's potential in oncology. Studies have indicated that 8,8-dimethyl-2-propyl-1-oxa-5-azaspiro[5.5]undecane may interfere with key signaling pathways involved in cancer cell proliferation and survival. In vitro assays have shown promising results against certain cancer cell lines, though further mechanistic studies are needed to fully elucidate its mode of action.

The pharmacokinetic profile of 8,8-dimethyl-2-propyl-1-oxa-5-azaspiro[5.5]undecane has also been a focus of recent investigations. Researchers have employed advanced analytical techniques to assess its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have highlighted the compound's favorable bioavailability and metabolic stability, which are critical factors for its progression into clinical trials.

Despite these promising findings, challenges remain in the development of 8,8-dimethyl-2-propyl-1-oxa-5-azaspiro[5.5]undecane as a therapeutic agent. Issues such as selectivity, potential off-target effects, and scalability of synthesis need to be addressed. Ongoing research aims to optimize the compound's structure to enhance its efficacy and safety profile while maintaining its advantageous pharmacological properties.

In conclusion, 8,8-dimethyl-2-propyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2168396-98-1) represents a promising candidate for further drug development, particularly in the areas of CNS disorders and oncology. Continued research efforts are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for its eventual clinical application.